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Compound of Interest

Compound Name: 2-Phenylquinoline-7-carbaldehyde

Cat. No.: B1452048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phenylquinoline-7-carbaldehyde is a heterocyclic aromatic compound with a chemical

formula of C₁₆H₁₁NO.[1] Its structure, featuring a reactive aldehyde group on the quinoline

core, makes it a promising building block for advanced materials. While specific research on 2-
Phenylquinoline-7-carbaldehyde is limited, the broader class of 2-phenylquinoline derivatives

has garnered significant interest for applications in optoelectronics, sensing, and medicinal

chemistry.[2][3][4] This document provides an overview of the potential applications of 2-
Phenylquinoline-7-carbaldehyde in materials science, drawing insights from the properties

and functionalities of structurally related compounds.

Predicted Physicochemical Properties
Quantitative data for 2-Phenylquinoline-7-carbaldehyde is not extensively available in the

public domain. However, based on its chemical structure, the following properties can be

anticipated:
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Property Predicted Value/Characteristic

Molecular Formula C₁₆H₁₁NO

Molecular Weight 233.27 g/mol [1]

Appearance Likely a crystalline solid

Solubility
Expected to be soluble in common organic

solvents like chloroform, DMF, and DMSO.

Thermal Stability
Quinoline derivatives generally exhibit good

thermal stability.

Photophysical Properties

The 2-phenylquinoline core is known to be

fluorescent, suggesting potential for light-

emitting applications. The aldehyde group may

influence the emission wavelength and quantum

yield.

Potential Applications in Materials Science
The unique combination of a fluorescent 2-phenylquinoline core and a reactive aldehyde

functional group suggests several potential applications for 2-Phenylquinoline-7-
carbaldehyde in materials science.

Organic Light-Emitting Diodes (OLEDs)
The inherent fluorescence of the 2-phenylquinoline scaffold makes it a candidate for use in

OLEDs.[3] The aldehyde group can be utilized in several ways:

As a precursor for emissive materials: The aldehyde can be chemically modified to

synthesize novel fluorescent dyes with tailored emission colors and improved quantum

efficiencies.

As a crosslinking agent: The aldehyde functionality can participate in crosslinking reactions

to form robust, insoluble emitting layers, enhancing the thermal and morphological stability of

the OLED device.
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As an electron-transporting material: The electron-deficient nature of the quinoline ring

suggests that polymers or small molecules derived from 2-Phenylquinoline-7-
carbaldehyde could exhibit electron-transporting properties, which are crucial for efficient

OLED operation.

Chemical Sensors
The aldehyde group is a versatile functional handle for the development of chemical sensors.

Through Schiff base condensation reactions, 2-Phenylquinoline-7-carbaldehyde can be

readily conjugated to various receptor units designed to selectively bind with specific analytes.

The fluorescence of the 2-phenylquinoline core can serve as the signaling mechanism, where

binding of the analyte to the receptor modulates the fluorescence intensity or wavelength,

enabling "turn-on" or "turn-off" sensing.

Functional Polymers
The aldehyde group allows for the incorporation of the 2-phenylquinoline moiety into polymeric

structures through various polymerization techniques. This could lead to the development of

novel functional polymers with interesting optical and electronic properties. For instance,

polymers containing the 2-phenylquinoline unit might find applications as:

Fluorescent polymers: For use in light-emitting devices, sensors, or as fluorescent probes.

High-refractive-index polymers: The aromatic nature of the molecule could contribute to a

high refractive index, a desirable property for optical applications such as anti-reflective

coatings and encapsulants for light-emitting devices.

Conducting polymers: With appropriate doping, polymers incorporating this moiety might

exhibit electrical conductivity.

Experimental Protocols
Due to the limited availability of specific experimental data for 2-Phenylquinoline-7-
carbaldehyde, the following protocols are based on established methodologies for the

synthesis and modification of similar quinoline aldehydes.
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Protocol 1: Hypothetical Synthesis of 2-Phenylquinoline-
7-carbaldehyde
This protocol is a generalized procedure based on common synthetic routes to quinoline

aldehydes, such as the Vilsmeier-Haack or Duff reaction.

Workflow for Hypothetical Synthesis
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Start with 2-Phenylquinoline

React with a formylating agent 
(e.g., Vilsmeier reagent: POCl₃/DMF)

Formylation Reaction

Aqueous workup and extraction

Column chromatography

2-Phenylquinoline-7-carbaldehyde

2-Phenylquinoline-7-carbaldehyde

Schiff Base Condensation 
(e.g., in Ethanol, catalytic acid)

Amine-containing receptor molecule

Recrystallization or chromatography

Fluorescent Schiff Base Sensor
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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